N-(3-fluoro-4-methylphenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxopyridazine-3-carboxamide

• IUPAC Name: N-(3-fluoro-4-methylphenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxopyridazine-3-carboxamide
• InChI: InChI=1S/C19H15F2N3O3/c1-11-3-6-13(9-15(11)21)22-19(26)18-16(27-2)10-17(25)24(23-18)14-7-4-12(20)5-8-14/h3-10H,1-2H3,(H,22,26)
• InChI Key: WBACFJMLJPMKKY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=NN(C(=O)C=C2OC)C3=CC=C(C=C3)F)F
• Molecular Formula: C19H15F2N3O3
• Molecular Weight: 371.3 g/mol

Description

N-(3-fluoro-4-methylphenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxopyridazine-3-carboxamide is a useful research compound. Its molecular formula is C19H15F2N3O3 and its molecular weight is 371.344. The purity is usually 95%.
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Scientific Research Applications

Discovery of Selective Met Kinase Inhibitors

Compounds structurally related to "N-(3-fluoro-4-methylphenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxopyridazine-3-carboxamide" have been identified as potent and selective Met kinase inhibitors. These compounds demonstrated complete tumor stasis in Met-dependent human gastric carcinoma xenograft models following oral administration and have been advanced into clinical trials due to their favorable pharmacokinetic and preclinical safety profiles (Schroeder et al., 2009).

Synthesis and Characterization of New Derivatives

Research into the synthesis and characterization of new 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine derivatives, involving reactions with hydrazine hydrate and various other compounds, has shown that these compounds can be synthesized and characterized using spectral data and elemental analysis. Some of these compounds were screened for their in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, indicating their potential use in scientific research related to cancer (Hassan, Hafez, & Osman, 2014).

Antimicrobial Activity Study

A series of N1-(3-chloro-4-fluorophenyl)-N4-substituted semicarbazone derivatives were synthesized and subjected to computational pharmacokinetic studies to predict molecular properties. These compounds were evaluated for antimicrobial activities, showing potential as antimicrobial agents in scientific research (Ahsan et al., 2016).

Synthesis of Fluoroquinolone-based 4-Thiazolidinones

Fluoroquinolone-based 4-thiazolidinones have been synthesized and characterized, showing antifungal and antibacterial activities. These compounds could serve as a basis for further scientific research into new antimicrobial agents (Patel & Patel, 2010).